Cas no 222620-05-5 (Phenol, 4-(9H-carbazol-9-yl)-)

Phenol, 4-(9H-carbazol-9-yl)- structure
Phenol, 4-(9H-carbazol-9-yl)- structure
Product Name:Phenol, 4-(9H-carbazol-9-yl)-
CAS No:222620-05-5
MF:C18H13NO
MW:259.301924467087
MDL:MFCD23111176
CID:4459850
PubChem ID:23561880
Update Time:2025-04-24

Phenol, 4-(9H-carbazol-9-yl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-(9H-carbazol-9-yl)-
    • N-(4-hydroxyphenyl)carbazole
    • 4-(9H-carbazol-9-yl)phenol
    • 4-(9h-carbazol-9-yl) phenol
    • 9-(4-hydroxyphenyl)carbazole
    • CS-0196059
    • 9-(4-hydroxyphenyl) carbazole
    • 222620-05-5
    • DA-43191
    • E92559
    • SCHEMBL348558
    • JOYGDTAPXVGLLE-UHFFFAOYSA-N
    • MDL: MFCD23111176
    • Inchi: 1S/C18H13NO/c20-14-11-9-13(10-12-14)19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-12,20H
    • InChI Key: JOYGDTAPXVGLLE-UHFFFAOYSA-N
    • SMILES: C1(O)=CC=C(N2C3=C(C=CC=C3)C3=C2C=CC=C3)C=C1

Computed Properties

  • Exact Mass: 259.099714038Da
  • Monoisotopic Mass: 259.099714038Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 25.2Ų

Phenol, 4-(9H-carbazol-9-yl)- Pricemore >>

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